Cas no 2320821-22-3 (1-{1-(3-methyl-1,2-oxazol-5-yl)methylpiperidin-4-yl}pyrrolidin-3-ol dihydrochloride)

• Product Name: 1-{1-(3-methyl-1,2-oxazol-5-yl)methylpiperidin-4-yl}pyrrolidin-3-ol dihydrochloride
• CAS No: 2320821-22-3
• MF: C₁₄H₂₄ClN₃O₂
• MW: 301.812262535095
• CID: 5341611
• Update Time: 2025-06-07

1-{1-(3-methyl-1,2-oxazol-5-yl)methylpiperidin-4-yl}pyrrolidin-3-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 1-[1-[(3-methyl-5-isoxazolyl)methyl]-4-piperidinyl]-, hydrochloride (1:2)
• 1-{1-(3-methyl-1,2-oxazol-5-yl)methylpiperidin-4-yl}pyrrolidin-3-ol dihydrochloride

• Inchi： 1S/C14H23N3O2.ClH/c1-11-8-14(19-15-11)10-16-5-2-12(3-6-16)17-7-4-13(18)9-17;/h8,12-13,18H,2-7,9-10H2,1H3;1H
• InChI Key： FQHSWOODCSTXRE-UHFFFAOYSA-N
• SMILES： OC1CCN(C2CCN(CC3=CC(C)=NO3)CC2)C1.Cl

Additional information on 1-{1-(3-methyl-1,2-oxazol-5-yl)methylpiperidin-4-yl}pyrrolidin-3-ol dihydrochloride

Introduction to 1-{1-(3-methyl-1,2-oxazol-5-yl)methylpiperidin-4-yl}pyrrolidin-3-ol dihydrochloride (CAS No. 2320821-22-3)

The compound 1-{1-(3-methyl-1,2-oxazol-5-yl)methylpiperidin-4-yl}pyrrolidin-3-ol dihydrochloride, identified by its CAS number 2320821-22-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The intricate molecular framework of this substance, characterized by a combination of piperidine, pyrrolidine, and oxazole moieties, positions it as a promising candidate for further exploration in drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities and structural versatility. The presence of the 3-methyl-1,2-oxazol-5-yl group in the molecular structure of this compound contributes to its potential pharmacological properties. Oxazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects. The incorporation of this moiety into the piperidine-pyrrolidine scaffold enhances the compound's interaction with biological targets, making it a valuable asset in the quest for novel therapeutic agents.

The dihydrochloride salt form of 1-{1-(3-methyl-1,2-oxazol-5-yl)methylpiperidin-4-yl}pyrrolidin-3-ol is particularly noteworthy due to its improved solubility and stability compared to the free base form. This enhancement in physicochemical properties facilitates its use in various pharmaceutical formulations and experimental protocols. The dihydrochloride salt also ensures better bioavailability, which is a critical factor in drug development. The compound's solubility profile makes it suitable for oral administration, potentially expanding its therapeutic applications.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design. The complex scaffold of 1-{1-(3-methyl-1,2-oxazol-5-yl)methylpiperidin-4-yl}pyrrolidin-3-ol dihydrochloride offers multiple sites for interaction with biological targets, making it a versatile platform for designing molecules with tailored pharmacological properties. Computational modeling and molecular docking studies have shown that this compound can effectively bind to various enzymes and receptors involved in critical biological pathways. These findings suggest that it may have therapeutic potential in treating a wide range of diseases.

The synthesis of 1-{1-(3-methyl-1,2-oxazol-5-ylmethylpiperidin4y]pyrrolidin3 ol dihydrochloride involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity. The use of chiral auxiliaries and asymmetric catalysis has enabled the preparation of enantiomerically pure forms of the compound, which is crucial for evaluating its pharmacological activity without interference from racemic impurities.

In vitro studies have begun to uncover the biological profile of 1-{1-(3-methyl-l ,2 oxazol 5 ylmethyl piperidin 4 yl]pyrrolidin 3 ol dihydrochloride. Initial experiments have demonstrated its ability to modulate several key signaling pathways implicated in inflammation and neurodegeneration. The presence of the 3-methyl-l ,2 oxazole 5 yl moiety appears to be critical for these effects, suggesting that this compound may serve as a lead molecule for developing novel therapeutics targeting these conditions.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique chemical structure makes it an attractive candidate for use in research as a tool compound to study enzyme mechanisms and receptor interactions. Additionally, its ability to cross the blood-brain barrier suggests that it may have applications in treating central nervous system disorders.

The development of new drugs is often hampered by challenges such as low bioavailability and poor pharmacokinetic profiles. The improved solubility and stability offered by the dihydrochloride salt form of 1-{l -(3 methyl l ,2 oxazol 5 yl)m ethyl piper idine 4 yl]pyr rol idine 3 ol address some of these issues, paving the way for more efficient drug delivery systems. Future research will focus on optimizing formulations to enhance its clinical applicability.

The growing interest in heterocyclic compounds like 1-{l -(3 methyl l ,2 ox azo l 5 yl)m ethyl piper idine 4 yl]pyr rol idine 3 ol dihy droch lor ide underscores their importance in modern drug discovery. As our understanding of biological systems continues to evolve, compounds with complex structures like this one will play an increasingly significant role in developing innovative therapies. The ongoing investigation into its pharmacological properties holds promise for addressing unmet medical needs across various therapeutic areas.